4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(3-bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C13H16BrNO5S/c14-10-2-1-3-11(8-10)21(18,19)15-9-13(12(16)17)4-6-20-7-5-13/h1-3,8,15H,4-7,9H2,(H,16,17)
• InChI Key: VMNSGMZOHLQROP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNS(=O)(=O)C2=CC(=CC=C2)Br)C(=O)O
• Molecular Formula: C13H16BrNO5S
• Molecular Weight: 378.24 g/mol

Description

4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid, also known as Boc-4-amino-3-bromo-benzenesulfonamide or Boc-ABA-Br, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that contains a sulfonamide group, which has been found to have potential therapeutic properties.

Scientific Research Applications

4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been reported to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics. Additionally, 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide has been found to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Mechanism of Action

The exact mechanism of action of 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of enzymes involved in the biosynthesis of nucleotides, which are essential for the growth and proliferation of cancer cells. It is also thought to disrupt the cell membrane of bacteria and fungi, leading to their death. The anti-inflammatory properties of 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide may be due to its ability to inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects:
4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide has been found to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer treatment. It has also been found to inhibit the growth and proliferation of bacteria and fungi, which may help in the development of new antibiotics. Additionally, 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide has been found to reduce the production of inflammatory cytokines, which may help in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize, and the synthesis method has been reported in the literature. It has also been found to have potent antitumor, antibacterial, antifungal, and anti-inflammatory properties, making it a versatile compound for various studies. However, there are also some limitations to using 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide. It is a relatively new compound, and its exact mechanism of action is not fully understood. Additionally, its toxicity and side effects have not been extensively studied, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide. One possible direction is to further investigate its antitumor properties and its potential as a cancer treatment. Another direction is to explore its antibacterial and antifungal properties and its potential as a new antibiotic. Additionally, more research is needed to fully understand its mechanism of action and its toxicity and side effects. Overall, 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide has shown great promise as a potential therapeutic compound, and further studies are needed to fully explore its potential.

Synthesis Methods

The synthesis of 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide involves the reaction of 3-bromoaniline with p-toluenesulfonyl chloride in the presence of a base, followed by the addition of Boc anhydride. The resulting product is then purified by column chromatography to obtain the final compound. This synthesis method has been reported in the literature and has been used by various researchers to obtain 4-[[(3-Bromophenyl)sulfonylamino]methyl]oxane-4-carboxylic acid3-bromo-benzenesulfonamide for their studies.